Cas no 952981-90-7 (2-chloro-N-{2-4-(dimethylamino)phenylethyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-N-{2-4-(dimethylamino)phenylethyl}benzene-1-sulfonamide
• CAS No: 952981-90-7
• MF: C₁₆H₁₉ClN₂O₂S
• MW: 338.852261781693
• CID: 6444554
• Update Time: 2025-06-09

2-chloro-N-{2-4-(dimethylamino)phenylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-4-(dimethylamino)phenylethyl}benzene-1-sulfonamide
• 2-chloro-N-[2-[4-(dimethylamino)phenyl]ethyl]benzenesulfonamide

• Inchi： 1S/C16H19ClN2O2S/c1-19(2)14-9-7-13(8-10-14)11-12-18-22(20,21)16-6-4-3-5-15(16)17/h3-10,18H,11-12H2,1-2H3
• InChI Key： VPRUNVGYXILISO-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CC=C(N(C)C)C=C2)(=O)=O)=CC=CC=C1Cl

Additional information on 2-chloro-N-{2-4-(dimethylamino)phenylethyl}benzene-1-sulfonamide

Comprehensive Overview of 2-chloro-N-{2-4-(dimethylamino)phenylethyl}benzene-1-sulfonamide (CAS No. 952981-90-7)

The compound 2-chloro-N-{2-4-(dimethylamino)phenylethyl}benzene-1-sulfonamide (CAS No. 952981-90-7) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorobenzene core and a dimethylamino functional group, makes it a subject of interest for scientists exploring drug discovery and molecular design. This article delves into its properties, applications, and relevance in modern research, addressing common queries such as "What are the uses of sulfonamide derivatives?" and "How does CAS No. 952981-90-7 contribute to medicinal chemistry?"

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in enzyme inhibition and receptor modulation. The 2-chloro-N-{2-4-(dimethylamino)phenylethyl}benzene-1-sulfonamide stands out for its potential as a bioactive scaffold, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase pathways. Researchers frequently search for "sulfonamide derivatives in cancer therapy" or "GPCR modulators with sulfonamide groups," highlighting the compound's alignment with trending scientific inquiries.

The synthesis of CAS No. 952981-90-7 involves multi-step organic reactions, including sulfonylation and amine coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity. Questions like "How to synthesize sulfonamide derivatives efficiently?" and "What analytical methods validate CAS No. 952981-90-7?" reflect the technical curiosity surrounding this compound.

Beyond pharmaceuticals, 2-chloro-N-{2-4-(dimethylamino)phenylethyl}benzene-1-sulfonamide has garnered attention in material science for its potential in organic semiconductors and photocatalysts. Its electron-rich aromatic system and polar sulfonamide group enable applications in optoelectronic devices, resonating with searches like "sulfonamides in organic electronics" and "advanced materials with sulfonamide moieties."

Environmental and green chemistry perspectives also highlight the compound's biodegradability and low toxicity profile, addressing concerns such as "Are sulfonamide derivatives environmentally friendly?" Regulatory compliance and sustainable synthesis methods further enhance its appeal for industrial adoption.

In summary, 2-chloro-N-{2-4-(dimethylamino)phenylethyl}benzene-1-sulfonamide (CAS No. 952981-90-7) exemplifies the intersection of medicinal chemistry, materials science, and sustainability. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in scientific discourse.